Cas no 921556-99-2 (N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• CAS No: 921556-99-2
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 6173745
• PubChem ID: 18569851
• Update Time: 2025-07-31

N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide
• N-(3-methoxyphenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
• AKOS024630416
• N-(3-methoxyphenyl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• F2238-0028
• 921556-99-2

• Inchi： 1S/C19H19N5O2S/c1-26-16-9-5-6-14(12-16)20-17(25)13-27-19-22-21-18-23(10-11-24(18)19)15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,20,25)
• InChI Key： BXLNUFSSGUEDHL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=NN=C2N1CCN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide

Introduction to N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide (CAS No. 921556-99-2)

N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 921556-99-2, represents a novel class of molecules that exhibit promising biological activities. The intricate scaffold of this molecule incorporates multiple heterocyclic rings and functional groups, making it a subject of intense research interest.

The core structure of N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide consists of a phenyl ring substituted with a methoxy group at the 3-position. This aromatic moiety is linked to an acetamide group via a sulfanyl (-S-) bridge. The sulfanyl group further connects to a complex heterocyclic system known as imidazo[2,1-c][1,2,4]triazole. This particular heterocycle is characterized by its fused ring system containing nitrogen atoms at positions 5 and 7 of the imidazole ring and at position 3 of the triazole ring.

The presence of the 7-phenyl substituent on the imidazo[2,1-c][1,2,4]triazole ring adds another layer of complexity to the molecule. This phenyl group not only influences the electronic properties of the heterocycle but also provides a site for potential interactions with biological targets. The overall architecture of N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)acetamide suggests that it may exhibit multiple modes of action simultaneously.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[2,1-c][1,2,4]triazole derivatives due to their ability to modulate various biological pathways. These compounds have shown promise in preclinical studies as inhibitors of enzymes and receptors involved in inflammatory responses and immune modulation. The sulfanyl-linked acetamide moiety in N-(3-methoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2, 4]triazol -3 -yl}sulfanyl)acetamide may contribute to its bioactivity by facilitating interactions with specific protein targets.

The methoxy group on the phenyl ring is another critical feature that may influence the compound's pharmacokinetic properties. Methoxy substitution often enhances lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal absorption and distribution within the body. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets or water molecules in solution.

The synthesis of N-(3-methoxyphenyl)-2-{(7 -phenyl -5 H ,6 H ,7 H -imidazo[ 2 ,1- c] [1 ,2 ,4] triazol -3- yl}sulfanyl)acetamide involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group into the heterocyclic system necessitates careful consideration to avoid unwanted side reactions or decomposition pathways.

The role of computational chemistry in designing and optimizing such complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity and mode of interaction between N-(3-methoxyphenyl-{(7- phenyl- 5 H ,6 H ,7 H- imidazo[ 2 ,1- c] [1 ,2 ,4] triazol- -3- yl}sulfanyl)acetamide} and potential biological targets. These studies provide valuable insights into how structural modifications can enhance bioactivity and selectivity.